Cas no 1011-61-6 (1,5-Pentanediol,1-phenyl-)

• Product Name: 1,5-Pentanediol,1-phenyl-
• CAS No: 1011-61-6
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 210852
• PubChem ID: 263850
• Update Time: 2025-04-19

1,5-Pentanediol,1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentanediol,1-phenyl-
• 1-phenylpentane-1,5-diol
• 1-phen
• 1-phenyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidine-4-thione
• 1-Phenyl-5H-pyrazolo< 3,4-d> pyrimidinthion-(4)
• 1-Phenyl-5H-pyrazolo< 3,4-d> pyrymidin-4-thion
• 1-Phenyl-pentan-1,5-diol
• 1-phenyl-pentane-1,5-diol
• 1-phenylpyrazolo[5,4-d]pyrimidine-4-thiol
• 4-mercapto-1-phenyl-1,5-dihydro-1H-pyrazolo[3,4-d]pyrimidine
• 5-phenyl-1,5-pentanediol
• AC1Q7GBP
• NSC3961
• SBB040437
• 1011-61-6
• AKOS017517977
• NCIOpen2_001850
• NSC98556
• SCHEMBL1308572
• LURHGCQQNUAFLT-UHFFFAOYSA-N
• NSC-98556

• Inchi： 1S/C11H16O2/c12-9-5-4-8-11(13)10-6-2-1-3-7-10/h1-3,6-7,11-13H,4-5,8-9H2
• InChI Key： LURHGCQQNUAFLT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CCCCO

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.075
• Boiling Point: 339.9°Cat760mmHg
• Flash Point: 164.8°C
• Refractive Index: 1.542
• PSA: 40.46
• LogP: 1.88260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols